(E)-α-Hydroxy Tamoxifen

• CAS No.: 97151-02-5
• Product Name: (E)-α-Hydroxy Tamoxifen
• Molecular Formula: C26H29NO2
• Molecular Weight: 387.5 g/mol
• IUPAC Name: (E)-4-[4-[2-(dimethylamino)ethoxy]phenyl]-3,4-diphenylbut-3-en-2-ol
• Standard InChI: InChI=1S/C26H29NO2/c1-20(28)25(21-10-6-4-7-11-21)26(22-12-8-5-9-13-22)23-14-16-24(17-15-23)29-19-18-27(2)3/h4-17,20,28H,18-19H2,1-3H3/b26-25-
• Standard InChIKey: BPHFBQJMFWCHGH-QPLCGJKRSA-N
• Isomeric SMILES: CC(/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCN(C)C)/C3=CC=CC=C3)O
• SMILES: CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=CC=C3)O
• Canonical SMILES: CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCN(C)C)C3=CC=CC=C3)O
• Appearance: Assay:≥98%A crystalline solid
• Description: Alpha-Hydroxytamoxifen belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Alpha-Hydroxytamoxifen is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Hydroxytamoxifen has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Alpha-hydroxytamoxifen is primarily located in the cytoplasm and membrane (predicted from logP). alpha-Hydroxytamoxifen can be biosynthesized from tamoxifen; which is catalyzed by the enzyme cytochrome P450 3A4. In humans, Alpha-hydroxytamoxifen is involved in the tamoxifen metabolism pathway and the tamoxifen action pathway.; Alpha-Hydroxytamoxifen is a stilbenoid.
• Synonyms: (βE)-β-[[4-[2-(Dimethylamino)ethoxy]phenyl]phenylmethylene]-α-methyl-_x000B_benzeneethanol
• PubChem Compound: 3036580
• Last Modified: Nov 12 2021